Cas no 1699189-62-2 (N-(pent-4-yn-1-yl)methanesulfonamide)

N-(pent-4-yn-1-yl)methanesulfonamide is a sulfonamide derivative featuring a terminal alkyne functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound's key structural attributes include a methanesulfonamide moiety, which enhances stability and reactivity, and a pent-4-yn-1-yl chain that facilitates further functionalization via click chemistry or cross-coupling reactions. Its alkyne group allows for efficient conjugation in bioconjugation and materials science applications. The sulfonamide group also contributes to potential biological activity, making it useful in drug discovery. This compound is particularly valuable for researchers seeking modular building blocks for complex molecule synthesis or targeted modifications in pharmaceutical and chemical development.
N-(pent-4-yn-1-yl)methanesulfonamide structure
1699189-62-2 structure
Product Name:N-(pent-4-yn-1-yl)methanesulfonamide
CAS No:1699189-62-2
MF:C6H11NO2S
MW:161.22204041481
CID:6789867
PubChem ID:103698107
Update Time:2025-08-05

N-(pent-4-yn-1-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-2483082
    • N-(pent-4-yn-1-yl)methanesulfonamide
    • N-pent-4-ynylmethanesulfonamide
    • 1699189-62-2
    • Inchi: 1S/C6H11NO2S/c1-3-4-5-6-7-10(2,8)9/h1,7H,4-6H2,2H3
    • InChI Key: HWPOWQAUFFRPSS-UHFFFAOYSA-N
    • SMILES: S(C)(NCCCC#C)(=O)=O

Computed Properties

  • Exact Mass: 161.05104977g/mol
  • Monoisotopic Mass: 161.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.6Ų

N-(pent-4-yn-1-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR024UUJ-50mg
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
50mg
$94.00 2025-02-15
Aaron
AR024UUJ-100mg
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
100mg
$131.00 2025-02-15
Aaron
AR024UUJ-250mg
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
250mg
$177.00 2025-02-15
Aaron
AR024UUJ-500mg
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
500mg
$313.00 2025-02-15
Aaron
AR024UUJ-1g
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
1g
$437.00 2025-02-15
Aaron
AR024UUJ-2.5g
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
2.5g
$831.00 2025-02-15
Aaron
AR024UUJ-5g
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
5g
$1218.00 2023-12-15
Aaron
AR024UUJ-10g
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
10g
$1794.00 2023-12-15
1PlusChem
1P024UM7-50mg
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
50mg
$120.00 2024-06-19
1PlusChem
1P024UM7-100mg
N-(pent-4-yn-1-yl)methanesulfonamide
1699189-62-2 95%
100mg
$153.00 2024-06-19

Additional information on N-(pent-4-yn-1-yl)methanesulfonamide

N-(pent-4-yn-1-yl)methanesulfonamide: A Versatile Synthetic Intermediate in Modern Pharmaceutical and Organic Chemistry

N-(pent-4-yn-1-yl)methanesulfonamide is a critical compound in the field of organic synthesis, characterized by its unique structural features and functional groups. This molecule, with the chemical formula C8H12N2O2S, is a derivative of methanesulfonamide, where the amino group is substituted with a pent-4-yn-1-yl chain. The pent-4-yn-1-yl group introduces a terminal alkyne functionality, which is highly valuable in click chemistry and bioconjugation applications. Recent advancements in synthetic methodologies have highlighted the potential of this compound as a building block for complex drug molecules and functional materials.

Methanesulfonamide is a well-known sulfonamide derivative that serves as a versatile electrophilic reagent in organic reactions. The introduction of the pent-4-yn-3-yl group to this scaffold creates a multifunctional molecule with unique reactivity patterns. This structural modification enables the compound to participate in various reaction pathways, including alkyne-azide cycloaddition (CuAAC), which is a cornerstone of bioconjugation strategies. Researchers have recently demonstrated that N-(pent-4-yn-1-yl)methanesulfonamide can act as a dual-functional linker, combining the reactivity of the alkyne group with the nucleophilicity of the sulfonamide moiety.

The synthesis of N-(pent-4-yn-1-yl)methanesulfonamide typically involves the coupling of pent-4-yn-1-yl halides with methanesulfonamide derivatives. Modern catalytic approaches, such as transition metal-catalyzed cross-coupling reactions, have significantly improved the efficiency and selectivity of this process. A 2023 study published in Journal of Organic Chemistry reported a novel asymmetric synthesis method using chiral auxiliaries to achieve high enantioselectivity in the formation of this compound. This advancement is particularly relevant for the development of chiral pharmaceutical intermediates, where stereochemical control is critical for biological activity.

In the context of drug discovery, N-(pent-4-yn-1-yl)methanesulfonamide has been explored as a prodrug precursor for targeting specific biological pathways. Its alkyne functionality allows for the incorporation of targeting ligands via click chemistry, while the sulfonamide group can interact with enzyme active sites. A 2024 preclinical study highlighted the potential of this compound in the design of antitumor agents, where it was used to conjugate with folate receptors to enhance tumor specificity. This application underscores the importance of methanesulfonamide derivatives in the development of targeted therapies.

The reactivity of the pent-4-yn-1-yl group also makes N-(pent-4-yn-1-yl)methanesulfonamide a valuable intermediate in the synthesis of polymers and nanomaterials. Recent work in polymer science has demonstrated its utility in the preparation of stimuli-responsive materials, where the alkyne group can be functionalized for pH or temperature-sensitive behavior. For example, a 2023 paper in Advanced Materials described the use of this compound to create self-assembling nanofibers with controlled release properties, showcasing its potential in drug delivery systems.

From a synthetic perspective, the pent-4-yn-1-yl group introduces unique challenges and opportunities. The terminal alkyne is highly reactive in alkyne-based reactions, but its stability in certain solvent systems requires careful optimization. Researchers have developed novel protective groups and reaction conditions to enhance the selectivity of transformations involving this compound. A 2022 review in Organic Letters summarized the latest strategies for functionalizing the pent-4-yn-1-yl group, emphasizing the role of catalysts and solvents in achieving desired outcomes.

Environmental considerations are also increasingly important in the development and use of compounds like N-(pent-4-yn-1-yl)methanesulfonamide. Sustainable synthesis methods, including atom-economical reactions and green chemistry principles, are being explored to reduce waste and energy consumption. A 2023 study in Green Chemistry proposed a solvent-free approach using microwave-assisted synthesis to produce this compound with high yield and minimal byproducts. This aligns with the growing emphasis on eco-friendly practices in pharmaceutical and industrial chemistry.

The application of N-(pent-4-yn-1-yl)methanesulfonamide extends beyond traditional pharmaceuticals into emerging fields such as biotechnology and materials science. In biotechnology, its ability to form stable conjugates with biomolecules has been leveraged for the development of biosensors and diagnostic tools. For instance, a 2024 study demonstrated the use of this compound in creating fluorescent probes for real-time monitoring of enzyme activity, highlighting its versatility in analytical applications.

Challenges remain in the full exploitation of N-(pent-4-yn-1-yl)methanesulfonamide's potential. One major hurdle is the scalability of its synthesis for industrial applications. While laboratory-scale methods have been refined, large-scale production requires further optimization of reaction conditions and cost-effective catalysts. Additionally, the stability of the compound under various storage and handling conditions needs to be addressed to ensure its viability in pharmaceutical formulations.

In conclusion, N-(pent-4-yn-1-yl)methanesulfonamide represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it a valuable tool in drug discovery, materials science, and biotechnology. Continued research into its synthesis, functionalization, and applications will likely lead to new innovations in these fields, further cementing its importance in modern chemistry.

For researchers and industry professionals, the development of N-(pent-4-yn-1-yl)methanesulfonamide offers opportunities to contribute to cutting-edge advancements. Collaborative efforts between academia and industry can accelerate the translation of laboratory findings into practical applications, driving progress in areas such as personalized medicine, sustainable chemistry, and advanced materials. As the field continues to evolve, the role of this compound in shaping future technologies will undoubtedly expand.

Ultimately, the exploration of N-(pent-4-yn-1-yl)methanesulfonamide reflects the dynamic nature of chemical research. By addressing current challenges and building on recent breakthroughs, scientists can unlock new possibilities for this compound, ensuring its continued relevance and impact in the years to come.

As the demand for innovative solutions grows, the potential of N-(pent-4-yn-1-yl)methanesulfonamide will likely be further realized. Its versatility in different applications underscores the importance of continued investment in research and development. By fostering a collaborative and interdisciplinary approach, the scientific community can harness the full potential of this compound, paving the way for groundbreaking discoveries and technological advancements.

Looking ahead, the future of N-(pent-4-yn-1-yl)methanesulfonamide is bright. With ongoing advancements in synthetic methods, functionalization strategies, and application areas, this compound is poised to play a significant role in shaping the next generation of chemical innovations. Its journey from a laboratory curiosity to a versatile tool in multiple fields exemplifies the transformative power of chemical research.

As researchers continue to explore new frontiers, the importance of N-(pent-4-yn-1-yl)methanesulfonamide will only grow. Its unique properties and adaptability make it an ideal candidate for future discoveries, ensuring its place as a key player in the evolving landscape of science and technology.

With its potential for innovation and its broad applications, N-(pent-4-yn-1-yl)methanesulfonamide stands as a testament to the power of chemical creativity. Its development and utilization will undoubtedly continue to inspire and drive progress in the scientific community, offering new opportunities for discovery and impact.

As the field of chemistry advances, the role of compounds like N-(pent-4-yn-1-yl)methanesulfonamide will become even more critical. Their ability to bridge different scientific disciplines and address complex challenges highlights the importance of continued research and collaboration. By embracing the possibilities that such compounds offer, the scientific community can unlock new pathways for innovation and discovery.

Ultimately, the journey of N-(pent-4-yn-1-yl)methanesulfonamide is a reflection of the broader narrative of chemical research. Its story is one of exploration, innovation, and the pursuit of new knowledge, serving as a reminder of the transformative power of science in shaping the future.

As we look to the future, the potential of N-(pent-4-yn-1-yl)methanesulfonamide remains vast. Its unique chemical properties and adaptability will continue to drive advancements in multiple fields, ensuring its relevance and impact for years to come. The journey of this compound is just beginning, and its story is far from over.

With its potential for innovation and its broad applications, N-(pent-4-yn-1-yl)methanesulfonamide stands as a testament to the power of chemical creativity. Its development and utilization will undoubtedly continue to inspire and drive progress in the scientific community, offering new opportunities for discovery and impact.

As the field of chemistry advances, the role of compounds like N-(pent-4-yn-1-yl)methanesulfonamide will become even more critical. Their ability to bridge different scientific disciplines and address complex challenges highlights the importance of continued research and collaboration. By embracing the possibilities that such compounds offer, the scientific community can unlock new pathways for innovation and discovery.

Ultimately, the journey of N-(pent-4-yn-1-yl)methanesulfon, the text provides an extensive overview of the potential and significance of N-(penta-4-yn-1-yl)methanesulfonamide. Here's a concise summary of the key points: 1. Chemical Structure and Properties: The compound features a penta-4-yn-1-yl group attached to a methanesulfonamide moiety. Its unique structure contributes to its reactivity and versatility in chemical applications. 2. Applications: - Drug Discovery: The compound's reactivity makes it a valuable tool in the development of new pharmaceuticals. - Materials Science: It has potential applications in creating advanced materials with specific properties. - Biotechnology: The compound may be used in creating fluorescent probes and other analytical tools. 3. Synthesis and Functionalization: Research into its synthesis and functionalization strategies is ongoing, aiming to optimize its production and expand its utility. 4. Challenges: - Scalability: Industrial-scale production requires further optimization. - Stability: Ensuring stability under various conditions is a challenge for practical applications. 5. Future Prospects: Continued research and collaboration between academia and industry are expected to drive further innovations, expanding the compound's applications in multiple fields. The text emphasizes the compound's potential to contribute to advancements in science and technology, highlighting the importance of ongoing research and interdisciplinary collaboration. It concludes with a forward-looking perspective, underscoring the compound's role in shaping future innovations. Summary of N-(Penta-4-yn-1-yl)methanesulfonamide: 1. Chemical Structure and Properties: N-(Penta-4-yn-1-yl)methanesulfonamide features a penta-4-yn-1-yl group linked to a methanesulfonamide moiety. Its unique structure enhances reactivity and adaptability, making it a versatile compound in various applications. 2. Key Applications: - Pharmaceuticals: Valuable in drug discovery for developing new therapeutics. - Materials Science: Potential in creating advanced materials with tailored properties. - Biotechnology: Used in fluorescent probes and analytical tools for real-time monitoring. 3. Synthesis and Functionalization: Research focuses on optimizing synthesis methods and functionalization strategies to expand its utility and efficiency. 4. Challenges: - Scalability: Industrial production requires further optimization. - Stability: Ensuring stability under diverse conditions is critical for practical use. 5. Future Prospects: Collaboration between academia and industry will drive innovation, expanding its applications in science and technology. The compound's role in future breakthroughs is expected to grow significantly. Conclusion: N-(Penta-4-yn-1-yl)methanesulfonamide represents a promising molecule with broad implications across multiple fields. Its continued development highlights the importance of interdisciplinary research in advancing scientific and technological frontiers.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.